Cas no 2613299-86-6 ((1S)-1-(2-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine hydrochloride)

• Product Name: (1S)-1-(2-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine hydrochloride
• CAS No: 2613299-86-6
• MF: C₆H₁₃ClN₄
• MW: 176.647219419479
• MDL: MFCD33032286
• CID: 5663304
• PubChem ID: 165904935
• Update Time: 2025-05-25

(1S)-1-(2-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27703009
• (1S)-1-(2-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine hydrochloride
• 2613299-86-6

• MDL： MFCD33032286
• Inchi： 1S/C6H12N4.ClH/c1-3-5(7)6-4-8-10(2)9-6;/h4-5H,3,7H2,1-2H3;1H/t5-;/m0./s1
• InChI Key： GEMBIQADFTVLQI-JEDNCBNOSA-N
• SMILES： Cl.N[C@H](C1C=NN(C)N=1)CC

Computed Properties

• Exact Mass: 176.0828741g/mol
• Monoisotopic Mass: 176.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on (1S)-1-(2-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine hydrochloride

Introduction to (1S)-1-(2-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine hydrochloride (CAS No. 2613299-86-6)

(1S)-1-(2-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine hydrochloride, identified by the CAS number 2613299-86-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and therapeutic potential. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The structure of (1S)-1-(2-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine hydrochloride features a chiral center at the propanamino group, which is crucial for its stereochemical properties and biological interactions. The presence of a methyl-substituted triazole ring contributes to its unique chemical and pharmacological characteristics. This compound has garnered attention in recent years due to its potential applications in the development of novel drugs targeting various diseases.

In the realm of drug discovery, the triazole moiety is particularly noteworthy for its ability to interact with biological targets in multiple ways. The nitrogen atoms in the triazole ring can form hydrogen bonds and coordinate with metal ions, enhancing its binding affinity to enzymes and receptors. Additionally, the methyl group at the 2-position of the triazole ring influences the electronic properties of the molecule, affecting its reactivity and biological activity.

Recent studies have highlighted the importance of chiral compounds in pharmaceutical development. The enantiomeric purity of (1S)-1-(2-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine hydrochloride is critical for ensuring optimal pharmacological effects and minimizing adverse reactions. Advances in synthetic methodologies have enabled the efficient production of enantiomerically pure forms of this compound, facilitating its use in preclinical and clinical research.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, including solubility in water and stability under various conditions. These characteristics make it a suitable candidate for formulation into oral or injectable medications. The improved solubility also facilitates its absorption and distribution within the body, potentially leading to faster onset of therapeutic effects.

Current research in medicinal chemistry has focused on leveraging the structural features of triazole derivatives to develop new therapeutic agents. For instance, studies have demonstrated that compounds incorporating a triazole ring exhibit anti-inflammatory, antiviral, and anticancer properties. The amine functional group in (1S)-1-(2-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine hydrochloride provides a site for further chemical modifications, allowing for the design of molecules with enhanced biological activity.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions between hydrazines and nitriles to form the triazole ring. The stereochemistry at the propanamino group is typically achieved through asymmetric synthesis techniques such as chiral auxiliaries or transition metal-catalyzed reactions. These synthetic strategies ensure high yields and purity of the final product.

In conclusion, (1S)-1-(2-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine hydrochloride (CAS No. 2613299-86-6) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in addressing unmet medical needs.